Agn-PC-0nhqnn
Description
Its functional properties, including high thermal stability (up to 600°C) and redox activity, make it a candidate for industrial catalysis and energy storage systems .
Properties
CAS No. |
423721-94-2 |
|---|---|
Molecular Formula |
C26H52N2O2S |
Molecular Weight |
456.8 g/mol |
IUPAC Name |
S-ethyl 2-amino-6-(octadecanoylamino)hexanethioate |
InChI |
InChI=1S/C26H52N2O2S/c1-3-5-6-7-8-9-10-11-12-13-14-15-16-17-18-22-25(29)28-23-20-19-21-24(27)26(30)31-4-2/h24H,3-23,27H2,1-2H3,(H,28,29) |
InChI Key |
VJSDMFXLSBNXHY-UHFFFAOYSA-N |
Canonical SMILES |
CCCCCCCCCCCCCCCCCC(=O)NCCCCC(C(=O)SCC)N |
Origin of Product |
United States |
Comparison with Similar Compounds
Comparison with Similar Compounds
To contextualize Agn-PC-0nhqnn’s properties, it is compared below to two structurally and functionally analogous compounds: Ag₃PO₄ (silver phosphate) and Ag₂C₂ (silver carbide).
Table 1: Structural and Functional Comparison
Key Findings
Structural Superiority : this compound’s hybrid lattice enables synergistic interactions between Ag and the P-C backbone, enhancing catalytic activity compared to Ag₃PO₄’s rigid phosphate framework .
Thermal Resilience : this compound outperforms both analogs, maintaining structural integrity at temperatures exceeding 600°C, critical for high-temperature industrial processes .
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